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Compound of Interest

Compound Name: PCTR2

Cat. No.: B3026352 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This guide provides comprehensive procedures for the proper disposal of PCTR2 (Protectin

CTS), a sulfido-conjugated pro-resolving mediator. Adherence to these protocols is crucial for

maintaining laboratory safety, ensuring environmental protection, and complying with regulatory

standards. Given that PCTR2 is often supplied in a solvent, this guide addresses the disposal

of the entire solution.

Chemical and Safety Data Overview
A Safety Data Sheet (SDS) for a PCTR2 solution (0.01% PCTR2 in ethanol) provides critical

safety information. The primary hazard consideration for this solution is the solvent, ethanol,

which is a flammable liquid.[1] Always consult the specific SDS for the product you are using,

as formulations may vary.
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Property Value Source

Chemical Name PCTR2 [2]

Synonyms Protectin CTS

CAS Number 1810710-63-4 [2]

Hazard Classification

Based on 99.99% ethanol

solution: Flammable liquid, Eye

irritation

[1]

Incompatible Materials Strong oxidizing agents

Storage
Store in a well-ventilated

place. Keep cool.
[1]

Step-by-Step Disposal Procedures
The proper disposal of PCTR2, particularly when in an ethanol solution, must be handled as

hazardous chemical waste. Never dispose of PCTR2 or its solutions down the drain or in

regular trash.

1. Waste Identification and Segregation:

Classification: Treat PCTR2 and its solutions as hazardous chemical waste. If PCTR2 is

dissolved in a solvent like ethanol, the entire solution is classified as hazardous.[1]

Segregation: Keep PCTR2 waste separate from other waste streams, especially

incompatible chemicals. Do not mix with aqueous waste unless specifically instructed by

your institution's Environmental Health and Safety (EHS) office.

2. Personal Protective Equipment (PPE):

Before handling PCTR2 waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)
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Laboratory coat

3. Waste Collection and Labeling:

Liquid Waste:

Use a designated, leak-proof, and chemically compatible container with a secure screw-

top cap.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"PCTR2," the solvent ("Ethanol"), and the approximate concentration. Avoid abbreviations.

Solid Waste:

Any materials contaminated with PCTR2, such as pipette tips, empty vials, and gloves,

should be considered contaminated solid waste.

Collect this waste in a designated, durable, and leak-proof container. Label it clearly as

"Hazardous Solid Waste" with the name of the chemical contaminant (PCTR2).

4. Storage of Waste:

Store waste containers in a designated and secure Satellite Accumulation Area within the

laboratory.

Keep waste containers closed except when adding waste.

Ensure secondary containment is used for liquid waste containers to prevent spills.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office. They

will coordinate with a licensed hazardous waste disposal service.

Complete all required waste disposal forms accurately, providing detailed information about

the contents of the waste container.

PCTR2 Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of PCTR2
waste in a laboratory setting. This workflow emphasizes the importance of consulting your

institution's EHS department for specific guidance.
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Caption: PCTR2 Disposal Decision Workflow.
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Experimental Protocols
While no specific experimental protocols for the disposal of PCTR2 exist beyond standard

chemical waste procedures, the following general laboratory best practices are mandatory:

Spill Response: In the event of a spill, alert others in the area. For a small spill of PCTR2 in

ethanol, absorb the material with an inert absorbent (e.g., sand, vermiculite). Collect the

absorbed material and any contaminated debris into a sealed, labeled container for

hazardous waste disposal. Ensure the area is well-ventilated. For larger spills, evacuate the

area and contact your institution's EHS office immediately.

Decontamination of Glassware: Any glassware that has come into contact with PCTR2
should be rinsed with a suitable solvent (such as ethanol). The rinsate must be collected and

disposed of as hazardous liquid waste. After the initial rinse, the glassware can typically be

washed using standard laboratory procedures.

By adhering to these guidelines, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of PCTR2, contributing to a culture of safety and

stewardship. Always prioritize consulting your institution's specific EHS guidelines, as local

regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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